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An In-depth Technical Guide to 3,5-Diiodo-4-pyridone-1-acetic Acid

Introduction
3,5-Diiodo-4-pyridone-1-acetic acid, also known by the name Diodone, is a significant

organoiodine compound primarily recognized for its application as a radiocontrast agent.[1] Its

molecular architecture, featuring a high-atomic-number iodine atom, makes it particularly

effective for X-ray imaging.[2] This guide offers a comprehensive overview of its core physical

and chemical properties, synthesis, and analytical characterization, tailored for researchers,

scientists, and professionals in drug development. The insights provided herein are grounded

in established experimental data to ensure technical accuracy and practical relevance.

Chemical Identity and Molecular Structure
The unique properties of 3,5-Diiodo-4-pyridone-1-acetic acid stem directly from its molecular

structure, which combines a pyridone backbone with two iodine atoms and a carboxylic acid

functional group. This combination is crucial for its function in medical imaging.

The compound is classified as a member of the 4-pyridones, a monocarboxylic acid, and an

organoiodine compound.[1] Its structure is characterized by a 4-pyridone ring that is iodo-

substituted at the C-3 and C-5 positions and features a carboxymethyl substituent on the

nitrogen atom.[1]
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Core Properties of the Molecule

Physical Principle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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